2-(cyclopentylthio)-N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)acetamide

• IUPAC Name: 2-cyclopentylsulfanyl-N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]acetamide
• InChI: InChI=1S/C18H24N2O2S/c1-20-9-8-13-10-14(6-7-16(13)20)17(21)11-19-18(22)12-23-15-4-2-3-5-15/h6-10,15,17,21H,2-5,11-12H2,1H3,(H,19,22)
• InChI Key: FBAOZPRLIFGNGI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C=CC(=C2)C(CNC(=O)CSC3CCCC3)O
• Molecular Formula: C18H24N2O2S
• Molecular Weight: 332.5 g/mol

Description

2-(Cyclopentylthio)-N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)acetamide, also known as CPI-613, is a novel anticancer agent that has shown promising results in preclinical and clinical studies. CPI-613 is a lipoate analog that targets the altered energy metabolism of cancer cells, which is a hallmark of cancer.

Scientific Research Applications

Conformational Analysis and Opioid Agonist Development

Research on related compounds, such as the series of N-[2-(1-pyrrolidinyl)ethyl]acetamides, showcases the use of conformational analysis in the development of opioid kappa agonists. Through the synthesis and evaluation of these compounds, scientists have identified potent agonists with significant analgesic effects, demonstrating the importance of structural analysis in drug design (Costello et al., 1991).

Chemoselective Acetylation in Drug Synthesis

The chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in the synthesis of antimalarial drugs, highlights innovative approaches to drug synthesis. Using immobilized lipase as the catalyst, this process demonstrates the efficiency of biocatalysts in achieving selective acetylation, which is critical for the production of pharmaceutical compounds (Magadum & Yadav, 2018).

Antimicrobial Agent Development

The synthesis and radiolabeling of novel dipeptide derivatives, such as ethyl 2-(3-(4-hydroxyphenyl)-2-(2-(4-phenyl-5-((pyridin-4-ylamino)methyl)-4H-1,2,4-triazol-3-ylthio)acetamido)propanamido)-3-(1H-indol-3-yl)propanoate, illustrate the exploration of new compounds for antimicrobial applications and imaging agents. Such studies reveal the potential of combining chemical synthesis with radiolabeling techniques to create compounds with specific biological activities (Abdel-Ghany et al., 2013).

Synthesis Techniques and Antitumor Activity

The development of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives with potential antitumor activity underscores the diverse applications of chemical synthesis in pharmacology. Through the creation and testing of these compounds, researchers aim to discover new therapeutic agents with efficacy against various cancer cell lines, demonstrating the intersection of synthetic chemistry and oncology (Albratty et al., 2017).